molecular formula C10H11BrCl2N2 B6193314 1-(8-bromoisoquinolin-3-yl)methanamine dihydrochloride CAS No. 2680531-41-1

1-(8-bromoisoquinolin-3-yl)methanamine dihydrochloride

Cat. No.: B6193314
CAS No.: 2680531-41-1
M. Wt: 310
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(8-Bromoisoquinolin-3-yl)methanamine dihydrochloride is a chemical compound that belongs to the class of isoquinoline derivatives. Isoquinoline derivatives are known for their diverse biological activities and are often used in medicinal chemistry for the development of new therapeutic agents.

Preparation Methods

The synthesis of 1-(8-bromoisoquinolin-3-yl)methanamine dihydrochloride can be achieved through various synthetic routes. One common method involves the bromination of isoquinoline followed by the introduction of a methanamine group. The reaction conditions typically involve the use of bromine or a brominating agent in the presence of a suitable solvent. The final product is then converted to its dihydrochloride salt form for stability and ease of handling .

Chemical Reactions Analysis

1-(8-Bromoisoquinolin-3-yl)methanamine dihydrochloride undergoes several types of chemical reactions, including:

    Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

1-(8-Bromoisoquinolin-3-yl)methanamine dihydrochloride has various applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Researchers explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(8-bromoisoquinolin-3-yl)methanamine dihydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to a biological response. The exact pathways and targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-(8-Bromoisoquinolin-3-yl)methanamine dihydrochloride can be compared with other isoquinoline derivatives such as:

    1-(5-bromoisoquinolin-3-yl)methanamine hydrochloride: Similar in structure but with the bromine atom at a different position.

    1-(8-chloroisoquinolin-3-yl)methanamine dihydrochloride: Similar structure with a chlorine atom instead of bromine.

    1-(8-fluoroisoquinolin-3-yl)methanamine dihydrochloride: Similar structure with a fluorine atom instead of bromine.

Properties

CAS No.

2680531-41-1

Molecular Formula

C10H11BrCl2N2

Molecular Weight

310

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.